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3-[Bis(2-chloroethyl)amino]-p-toluic acid methyl ester 3-[Bis(2-chloroethyl)amino]-p-toluic acid methyl ester
Brand Name: Vulcanchem
CAS No.: 18583-88-5
VCID: VC21045435
InChI: InChI=1S/C13H17Cl2NO2/c1-10-3-4-11(13(17)18-2)9-12(10)16(7-5-14)8-6-15/h3-4,9H,5-8H2,1-2H3
SMILES: CC1=C(C=C(C=C1)C(=O)OC)N(CCCl)CCCl
Molecular Formula: C13H17Cl2NO2
Molecular Weight: 290.18 g/mol

3-[Bis(2-chloroethyl)amino]-p-toluic acid methyl ester

CAS No.: 18583-88-5

Cat. No.: VC21045435

Molecular Formula: C13H17Cl2NO2

Molecular Weight: 290.18 g/mol

* For research use only. Not for human or veterinary use.

3-[Bis(2-chloroethyl)amino]-p-toluic acid methyl ester - 18583-88-5

Specification

CAS No. 18583-88-5
Molecular Formula C13H17Cl2NO2
Molecular Weight 290.18 g/mol
IUPAC Name methyl 3-[bis(2-chloroethyl)amino]-4-methylbenzoate
Standard InChI InChI=1S/C13H17Cl2NO2/c1-10-3-4-11(13(17)18-2)9-12(10)16(7-5-14)8-6-15/h3-4,9H,5-8H2,1-2H3
Standard InChI Key RMYQWYZCXZASAT-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)C(=O)OC)N(CCCl)CCCl
Canonical SMILES CC1=C(C=C(C=C1)C(=O)OC)N(CCCl)CCCl

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